Cas no 1552684-26-0 (5-(5-bromo-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product name: 5-(5-bromo-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1552684-26-0
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 6388446
• PubChem ID: 82972881

5-(5-bromo-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• 1552684-26-0
• EN300-1912517
• AKOS021292423

• Inchi： 1S/C10H5BrFNO3/c11-5-1-2-8(12)6(3-5)9-7(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： FRTPHWXFCFRQSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: 2.3

Additional information on 5-(5-bromo-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid

5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid is a chemically synthesized compound with the CAS number 1552684-26-0. This compound belongs to the class of oxazole derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a 1,2-oxazole ring system substituted with a carboxylic acid group at the 4-position and a 5-bromo-2-fluorophenyl group at the 5-position. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an interesting subject for further research.

The synthesis of 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid typically involves multi-step organic reactions. One common approach is the nucleophilic substitution or coupling reactions to introduce the bromo and fluoro substituents onto the aromatic ring. The oxazole ring is often formed through cyclization reactions involving suitable precursors such as aldehydes or ketones. The carboxylic acid group can be introduced either during the synthesis process or through post-synthesis functionalization techniques. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

Recent studies have highlighted the potential of oxazole derivatives in drug discovery. For instance, research has shown that oxazole-containing compounds can exhibit significant biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of electron-withdrawing groups such as bromine and fluorine in 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid can enhance its reactivity and selectivity in biological systems. These properties make it a promising candidate for further exploration in pharmacological studies.

In addition to its biological applications, 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid has also been investigated for its potential use in materials science. The compound's ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor development. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

From a chemical standpoint, oxazole derivatives like this compound are known for their aromaticity and stability due to conjugation within the ring system. The substitution pattern on the aromatic ring plays a crucial role in determining the compound's reactivity and solubility properties. In 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid, the bromine and fluorine substituents at positions 5 and 2 of the phenyl ring introduce electron-withdrawing effects, which can influence both its chemical reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of compounds like 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid with greater accuracy. Molecular modeling studies have provided insights into its solubility, lipophilicity, and potential bioavailability. These computational tools are invaluable for guiding experimental work and optimizing synthetic strategies.

In conclusion, 5-(5-Bromo-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid is a versatile compound with a wide range of potential applications across different scientific domains. Its unique structure and functional groups make it an attractive target for further research in drug discovery, materials science, and chemical synthesis. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to advancements in these fields.